Cas no 136667-54-4 (Octadeca-5,7-diynoic acid)

• Product name: Octadeca-5,7-diynoic acid
• CAS No: 136667-54-4
• MF: C₁₈H₂₈O₂
• MW: 276.41372
• CID: 901299

Octadeca-5,7-diynoic acid Chemical and Physical Properties

Names and Identifiers

• Octadeca-5,7-diynoic acid
• TIMTEC-BB SBB009141

• Inchi： InChI=1S/C18H28O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h2-10,15-17H2,1H3,(H,19,20)
• InChI Key： VTTZLZZKHKSOGQ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCC#CC#CCCCC(=O)O

Computed Properties

• Exact Mass: 276.20904
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 11

Experimental Properties

• PSA: 37.3